Cas no 2248389-29-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-dicyclobutylpropanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-dicyclobutylpropanoate
• CAS No: 2248389-29-7
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 6010744
• PubChem ID: 165980833
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-dicyclobutylpropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6517379
• 2248389-29-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-dicyclobutylpropanoate

• Inchi： 1S/C19H21NO4/c21-17(11-16(12-5-3-6-12)13-7-4-8-13)24-20-18(22)14-9-1-2-10-15(14)19(20)23/h1-2,9-10,12-13,16H,3-8,11H2
• InChI Key： VMWKAZAOJJFBNO-UHFFFAOYSA-N
• SMILES： O(C(CC(C1CCC1)C1CCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 327.14705815g/mol
• Monoisotopic Mass: 327.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-dicyclobutylpropanoate

Compound CAS No 2248389-29-7: A Comprehensive Overview of 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 3,3-Dicyclobutylpropanoate

The compound with CAS No 2248389-29-7, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-dicyclobutylpropanoate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure and potential applications in advanced materials and drug delivery systems. Recent studies have highlighted its role in the development of novel polymers and bioactive compounds.

1,3-Dioxo-2,3-dihydro-1H-isoindol is a key structural component of this compound, contributing to its stability and reactivity. The isoindole ring system is known for its aromaticity and ability to participate in various chemical reactions. The dicyclobutylpropanoate moiety adds further complexity to the molecule, enhancing its mechanical properties and making it suitable for high-performance applications.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient methods to synthesize 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives using catalytic processes. These methods have significantly improved the yield and purity of the compound, making it more accessible for industrial applications.

In terms of applications, 1,3-dioxo-2,3-dihydro-1H-isoin dol derivatives have shown promise in the development of advanced polymers. Their unique combination of thermal stability and mechanical strength makes them ideal for use in high-performance materials such as aerospace composites and electronic devices. Additionally, these compounds have been explored for their potential in drug delivery systems due to their ability to encapsulate bioactive molecules effectively.

The dicyclobutylpropanoate group in this compound plays a crucial role in its functionality. This group enhances the molecule's solubility in organic solvents and improves its compatibility with various polymer matrices. Recent studies have demonstrated that incorporating this group into polymer formulations can significantly enhance their mechanical properties without compromising their thermal stability.

From an environmental perspective, the synthesis and application of CAS No 2248389 - 7 align with sustainable chemistry principles. Researchers are exploring green chemistry approaches to minimize waste and energy consumption during production. These efforts are expected to make the compound more eco-friendly while maintaining its high performance.

In conclusion, 1,3-dioxo - dihydro - H - isoindol - yl dicyclobutylpropanoate (CAS No 2248389 - 7) is a versatile compound with a wide range of applications across multiple industries. Its unique structure and functional groups make it a valuable asset in the development of advanced materials and bioactive compounds. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in both academic and industrial settings.